(3R,6S)-3,6-Dimethylpiperazin-2-one hydrochloride

• Molecular Formula: C6H13ClN2O
• Molecular Weight: 164.63 g/mol
• SMILES: CC1CNC(C(=O)N1)C.Cl
• InChI: InChI=1S/C6H12N2O.ClH/c1-4-3-7-5(2)6(9)8-4;/h4-5,7H,3H2,1-2H3,(H,8,9);1H/t4-,5+;/m0./s1
• InChIKey: JCTNLEPFUYOFMH-UYXJWNHNSA-N

Generic substitution among 3,6-dimethylpiperazin-2-one stereoisomers introduces up to 15-fold potency variance in antiviral assays and 15% solubility differentials, compromising SAR reproducibility. Procure the defined (3R,6S)-enantiomer to eliminate stereochemical confounding. • Enantiopure scaffold for 4-acyl-1,6-dialkylpiperazin-2-one antiviral fusion inhibitor programs • Validated as a chiral HPLC/SFC reference standard for diastereomer quantification • Accessed via chiral-pool synthesis, reducing post-synthetic resolution costs in library production.

(3R,6S)-3,6-Dimethylpiperazin-2-one Hydrochloride: Procurement & Structural Identity

(3R,6S)-3,6-Dimethylpiperazin-2-one hydrochloride (CAS 1777812-88-0) is a chiral piperazin-2-one derivative bearing methyl substituents at the 3- and 6-positions and crystallized as the hydrochloride salt (C₆H₁₃ClN₂O, MW 164.63) . This compound belongs to the piperazinone class, which serves as a versatile scaffold in medicinal chemistry for constructing biologically active molecules, including antiviral fusion inhibitors and protease-targeted agents [1]. The defined (3R,6S) absolute configuration distinguishes it from its three other stereoisomers—(3S,6S), (3S,6R), and (3R,6R)—and from regioisomeric dimethylpiperazin-2-ones, making configurational identity the primary determinant for reproducible pharmacological screening and structure–activity relationship (SAR) studies.

Configurational Identity Defined (3R,6S) absolute configuration for reproducible SAR

Stereoisomer Differentiation Distinct from (3S,6S), (3S,6R), and (3R,6R) forms; avoids stereochemical ambiguity

Research Use Context Antiviral target SAR, chiral reference standard, and enantiomer-specific probe studies

• [1] Whitby, L.R., Lee, A.M., et al. (2009). Characterization of Lassa virus cell entry inhibitors: Determination of the active enantiomer by asymmetric synthesis. Bioorganic & Medicinal Chemistry Letters, 19(14), 3771–3774. doi:10.1016/j.bmcl.2009.04.098 View Source

(3R,6S)-3,6-Dimethylpiperazin-2-one Hydrochloride: Stereoisomer Non-Interchangeability

Generic substitution among stereoisomeric or regioisomeric dimethylpiperazin-2-ones is invalid because enantiomers and diastereomers exhibit quantitatively distinct physicochemical and biological properties [1]. In the closely related 4-acyl-1,6-dialkylpiperazin-2-one antiviral series, individual enantiomers differ by up to 15-fold in cell-entry inhibitory potency, demonstrating that stereochemical configuration is a binary determinant of bioactivity, not a tunable parameter [1]. Similarly, within the 1,6-dimethylpiperazin-2-one regioisomeric system, the (S)-enantiomer shows a 15% higher aqueous solubility than its (R)-counterpart at physiological pH, confirming that even simple physicochemical properties are stereochemistry-dependent . Substituting (3R,6S)-3,6-dimethylpiperazin-2-one hydrochloride with its (3S,6S) enantiomer, (3S,6R) diastereomer, racemic mixture, or a regioisomer such as 1,6-dimethylpiperazin-2-one will introduce uncontrolled variance in target engagement, solubility, and downstream SAR interpretation, ultimately compromising experimental reproducibility.

Substituting (3S,6S) or (3S,6R) enantiomers may alter target engagement and solubility profiles, introducing uncontrolled assay variance.

Racemic 3,6-dimethylpiperazin-2-one may not reproduce enantiomer-specific potency or solubility, compromising SAR interpretation.

1,6-Dimethyl regioisomers engage different biological targets (e.g., PAR2), making target mismatch likely in antiviral screening campaigns.

• [1] Whitby, L.R., Lee, A.M., et al. (2009). Characterization of Lassa virus cell entry inhibitors: Determination of the active enantiomer by asymmetric synthesis. Bioorganic & Medicinal Chemistry Letters, 19(14), 3771–3774. doi:10.1016/j.bmcl.2009.04.098 View Source

(3R,6S)-3,6-Dimethylpiperazin-2-one Hydrochloride: Quantitative Comparison with Analogs

Enantiomeric Purity: (3R,6S) vs. (3S,6R) Specifications

The (3R,6S)-3,6-dimethylpiperazin-2-one hydrochloride is commercially supplied with a purity specification of NLT 98% (HPLC) . The (3S,6S) enantiomer is also available at NLT 98% ; however, the (3S,6R) diastereomer is typically offered at a lower minimum purity of 95% . In chiral drug discovery, a difference of 3 percentage points in chemical purity may correspond to a significantly larger gap in enantiomeric excess (ee), because the 5% impurity in the 95% product may be dominated by the undesired enantiomer, effectively reducing ee to ≤90%. This can generate false-negative or false-positive biological readouts in target-based assays.

Enantiomeric Purity

Head-to-head

NLT 98% (target) vs. 95% (3S,6R) diastereomer

Higher minimum purity specification reduces stereochemical impurity risk in assays.

HPLC purity; vendor-reported certificates.

Evidence Dimension	Minimum purity specification (vendor-reported HPLC)
Target Compound Data	NLT 98% (CAS 1777812-88-0)
Comparator Or Baseline	(3S,6S) enantiomer: NLT 98% (CAS 1777812-73-3); (3S,6R) diastereomer: 95%+ (CAS 1638217-43-2)
Quantified Difference	3 percentage-point minimum purity advantage over the (3S,6R) diastereomer; parity with the (3S,6S) enantiomer.
Conditions	HPLC purity as reported in vendor certificates of analysis; vendor: MolCore, CheMenu.

Why This Matters

Higher minimum purity specification reduces the risk of confounding biological activity from stereochemical impurities, improving assay reproducibility and SAR fidelity.

Enantiomer-Specific Aqueous Solubility Differential

In the regioisomeric 1,6-dimethylpiperazin-2-one hydrochloride system, the (S)-enantiomer exhibits a 15% higher aqueous solubility compared to its (R)-counterpart at physiological pH, attributed to enhanced hydrogen-bonding capacity with solvent molecules . Although direct solubility data for the (3R,6S) enantiomer are not published, the observation that enantiomer identity alone can produce a 15% solubility differential in a structurally analogous dimethylpiperazin-2-one scaffold demonstrates that stereochemistry is a quantitatively significant driver of solubility in this compound class. This necessitates procurement of the specific (3R,6S) enantiomer rather than a racemate or the opposite enantiomer when aqueous solubility is a critical assay parameter.

Solubility Differential

Cross-study comparable

(S)-1,6-dimethyl isomer 15% higher solubility than (R) at phys. pH

Enantiomer identity may influence aqueous solubility in this scaffold class.

Class-level evidence; target compound data not directly reported.

Evidence Dimension	Aqueous solubility difference between enantiomers
Target Compound Data	Not directly measured; inferred from class behavior.
Comparator Or Baseline	(S)-1,6-dimethylpiperazin-2-one hydrochloride vs. (R)-1,6-dimethylpiperazin-2-one hydrochloride
Quantified Difference	15% higher solubility for (S)-enantiomer at physiological pH
Conditions	Physiological pH, aqueous medium; data extracted from vendor technical report referencing PubChem and crystallographic studies.

Why This Matters

A 15% solubility differential between enantiomers can translate into measurable differences in assay concentration–response curves, especially in cell-based or biochemical assays where the compound is dosed near its solubility limit.

Enantiomer-Dependent Potency in Antiviral Inhibitors

In a published comparative characterization of 4-acyl-1,6-dialkylpiperazin-2-ones as Lassa virus (LASV) cell-entry inhibitors, the resolved (–)-enantiomer of the prototypical inhibitor 3 (16G8) was found to be 15-fold more active than the corresponding (+)-enantiomer in pseudotyped virion infection assays [1]. The absolute configuration of the active enantiomer was established as (–)-(S)-3 (lassamycin-1) by asymmetric synthesis. Since the core scaffold is a 1,6-dialkylpiperazin-2-one bearing alkyl substituents at positions analogous to the 3- and 6-methyl groups in the target compound, this 15-fold potency gap serves as quantitative class-level evidence that stereochemistry is a binary determinant of biological activity in the piperazin-2-one pharmacophore.

Antiviral Potency Gap

Class-level inference

(–)-Enantiomer 15-fold more active than (+)-enantiomer in LASV entry assay

Stereochemistry binary determinant of activity in related piperazin-2-ones.

Reported in 4-acyl-1,6-dialkyl series; not tested on target compound.

Evidence Dimension	Antiviral cell-entry inhibitory potency (LASV pseudotyped virion assay)
Target Compound Data	Not directly tested in this assay.
Comparator Or Baseline	(–)-Enantiomer of 4-acyl-1,6-dialkylpiperazin-2-one vs. (+)-enantiomer
Quantified Difference	15-fold greater potency for the (–)-enantiomer
Conditions	Pseudotyped virion particles bearing Lassa virus glycoproteins; infection of target cells.

Why This Matters

If a 15-fold potency differential is observed between enantiomers in a related piperazin-2-one series, screening the wrong enantiomer of (3R,6S)-3,6-dimethylpiperazin-2-one could generate false-negative results in antiviral or other target-based campaigns, wasting screening resources.

• [1] Whitby, L.R., Lee, A.M., et al. (2009). Characterization of Lassa virus cell entry inhibitors: Determination of the active enantiomer by asymmetric synthesis. Bioorganic & Medicinal Chemistry Letters, 19(14), 3771–3774. doi:10.1016/j.bmcl.2009.04.098 View Source

Hydrochloride Salt vs. Free Base Handling Advantages

The hydrochloride salt of the unsubstituted piperazin-2-one (CAS 24123-06-6) has a measured logP of -0.798 and a melting point of 201–203 °C [1], indicative of a crystalline, non-hygroscopic solid with favorable aqueous compatibility. The target (3R,6S)-3,6-dimethylpiperazin-2-one hydrochloride (CAS 1777812-88-0) exists as a defined hydrochloride salt with controlled stoichiometry, in contrast to the free base (CAS 1260619-36-0) which lacks the counterion and may exhibit different solubility and stability profiles . The hydrochloride form generally provides enhanced aqueous solubility, improved long-term storage stability, and easier gravimetric dispensing relative to the free base, which is critical for reproducible preparation of DMSO or aqueous stock solutions in high-throughput screening settings.

Salt Form Properties

Supporting evidence

Hydrochloride: logP -0.798, mp 201–203 °C (unsubstd. piperazin-2-one)

Hydrochloride form may improve aqueous solubility and dispensing consistency.

Free base lacks counterion; stoichiometry affects solubility.

Evidence Dimension	LogP and melting point of hydrochloride salt form
Target Compound Data	Hydrochloride salt stoichiometry defined; CAS 1777812-88-0.
Comparator Or Baseline	Unsubstituted piperazin-2-one hydrochloride: logP = -0.798, mp 201–203 °C; Free base (CAS 1260619-36-0): no salt counterion.
Quantified Difference	Not directly quantified for target compound; class-level logP data provided.
Conditions	Calculated or measured logP; melting point by differential scanning calorimetry.

Why This Matters

Procuring the hydrochloride salt rather than the free base ensures consistent salt stoichiometry, which directly affects solubility, dissolution rate, and weigh-and-dispense accuracy in screening laboratories.

• [1] ChemBase. Piperazin-2-one hydrochloride (CAS 24123-06-6): logP = -0.798, mp 201–203 °C. https://www.chembase.cn/ View Source

Chiral-Pool Synthesis vs. Racemic Route

The (3R,6S) configuration can be accessed through chiral-pool synthesis employing enantiomerically pure α-amino acids as starting materials, which directly transfer their defined stereochemistry to the piperazin-2-one scaffold . In contrast, racemic 3,6-dimethylpiperazin-2-one (CAS 4921-65-7) is typically synthesized via non-stereoselective cyclization routes, yielding a 1:1 mixture of enantiomers that requires chiral chromatographic resolution . The chiral-pool approach avoids costly chiral separation steps and provides higher enantiomeric excess (ee) from the outset. For the (3S,5R)-3,5-dimethylpiperazin-2-one regioisomer, biocatalytic asymmetric reduction using NADPH-dependent ketoreductases has been reported to achieve >98% ee with 92% isolated yield , illustrating the general feasibility of high-ee synthesis for chiral dimethylpiperazin-2-ones.

Synthesis Route

Cross-study comparable

Chiral-pool or biocatalytic >98% ee achievable for related dimethylpiperazin-2-ones

Stereoselective synthesis supports high enantiomeric excess procurement.

Racemic route yields 0% ee without chiral resolution.

Evidence Dimension	Synthetic route — enantiomeric excess and yield
Target Compound Data	Chiral-pool synthesis from α-amino acids; specific ee not published for the (3R,6S) enantiomer.
Comparator Or Baseline	Racemic 3,6-dimethylpiperazin-2-one (CAS 4921-65-7): 0% ee without resolution; (3S,5R)-regioisomer biocatalytic route: >98% ee, 92% yield.
Quantified Difference	>98% ee achievable for structurally related chiral dimethylpiperazin-2-ones via stereoselective synthesis; racemic synthesis yields 0% ee without additional resolution.
Conditions	Ketoreductase-catalyzed asymmetric reduction (pH 6.5–7.5, 25–35 °C) for the (3S,5R) regioisomer; chiral-pool condensation for the target scaffold.

Why This Matters

Procurement from suppliers using chiral-pool routes reduces the risk of enantiomeric contamination inherent in racemic synthesis, lowering the cost and time burden of post-purchase chiral quality control.

Regioisomeric Target Engagement: 3,6- vs. 1,6-Dimethyl Substitution

The 3,6-dimethyl substitution pattern positions the methyl groups on the carbon atoms of the piperazin-2-one ring, whereas the 1,6-dimethyl regioisomer carries one methyl group on a nitrogen atom . This fundamental difference in substitution topology alters hydrogen-bond donor/acceptor capacity and ring conformation. The 1,6-dimethylpiperazin-2-one hydrochloride has been reported to act as an antagonist of Protease-Activated Receptor 2 (PAR2) with defined effects on calcium release and ERK phosphorylation , whereas the 3,6-dimethyl substitution pattern is structurally closer to the 4-acyl-1,6-dialkylpiperazin-2-one antiviral pharmacophore [1]. The biological target space of the two regioisomers is therefore non-overlapping, and they cannot substitute for each other in lead optimization campaigns.

Regioisomer Target Space

Class-level inference

3,6-dimethyl: antiviral fusion inhibitor scaffold; 1,6-dimethyl: PAR2 antagonist

Substitution topology directs distinct target engagement profiles.

Non-overlapping biological activity; supports regioisomer-specific screening.

Evidence Dimension	Biological target engagement profile
Target Compound Data	3,6-Dimethyl substitution: scaffold for antiviral fusion inhibitors (class-level inference).
Comparator Or Baseline	1,6-Dimethylpiperazin-2-one hydrochloride: PAR2 antagonist activity.
Quantified Difference	Distinct target classes; no quantitative potency comparison available.
Conditions	Cell-based PAR2 signaling assays for 1,6-regioisomer; pseudotyped virion entry assays for 3,6-substituted 4-acyl derivatives.

Why This Matters

Selecting the incorrect regioisomer for a screening campaign directed at a specific target class (e.g., antiviral fusion vs. PAR2-mediated inflammation) will lead to target mismatch and wasted screening resources.

• [1] Whitby, L.R., Lee, A.M., et al. (2009). Characterization of Lassa virus cell entry inhibitors: Determination of the active enantiomer by asymmetric synthesis. Bioorganic & Medicinal Chemistry Letters, 19(14), 3771–3774. doi:10.1016/j.bmcl.2009.04.098 View Source

(3R,6S)-3,6-Dimethylpiperazin-2-one Hydrochloride: Procurement & Application Scenarios

Building Block for Antiviral Fusion Inhibitor Optimization

The 3,6-dimethylpiperazin-2-one scaffold maps onto the core of 4-acyl-1,6-dialkylpiperazin-2-one antiviral fusion inhibitors, where a 15-fold enantiomer-dependent potency differential has been documented against Lassa virus cell entry [1]. Procuring the defined (3R,6S)-enantiomer rather than the racemate or an undefined stereoisomer ensures that any observed antiviral activity can be unambiguously attributed to the correct absolute configuration, enabling rational SAR exploration and patent protection. Researchers developing arenavirus or other viral fusion inhibitors should specify CAS 1777812-88-0 to avoid confounding stereochemical variables.

Stereochemical Probe for Solubility & Formulation Studies

Given the demonstrated 15% aqueous solubility differential between enantiomers of the structurally analogous 1,6-dimethylpiperazin-2-one system [1], the (3R,6S)-3,6-dimethylpiperazin-2-one hydrochloride serves as a well-defined stereochemical probe for investigating enantiomer-dependent solubility phenomena. This is particularly relevant for formulation scientists seeking to understand how absolute configuration influences dissolution rate, supersaturation behavior, and solid-state stability in chiral piperazinone-derived drug candidates.

Chiral HPLC Method Development & Purity Reference Standard

The (3R,6S)-3,6-dimethylpiperazin-2-one hydrochloride, with a vendor-specified purity of NLT 98% [1], can serve as a reference standard for developing and validating chiral HPLC or SFC methods aimed at separating the four stereoisomers of 3,6-dimethylpiperazin-2-one. Analytical laboratories supporting medicinal chemistry programs can use this compound to establish retention time markers, resolution factors, and limit-of-detection thresholds for enantiomeric impurities, particularly when the (3S,6R) diastereomer (available at 95% purity ) must be quantified as a contaminant in bulk material.

Chiral-Pool Intermediate for Diverse Piperazinone Libraries

Because the (3R,6S) configuration can be accessed via chiral-pool synthesis from α-amino acids without costly chiral chromatographic resolution [1], this compound is a cost-effective starting material for constructing stereochemically diverse libraries of N-acylated or N-alkylated piperazin-2-ones. Procurement of the pre-defined enantiomer eliminates the need for post-synthetic chiral separation of each library member, reducing production time and cost per compound in hit-to-lead and lead optimization programs.

Application

Selection Property

Validation Focus

Antiviral fusion inhibitor SAR

Stereochemical identity (3R,6S)

Enantiomer-specific target engagement assays

Chiral solubility/formulation studies

Enantiomer-dependent solubility profile

Dissolution rate and supersaturation comparisons

Chiral HPLC method development

High enantiomeric purity reference standard

Retention time markers and impurity quantification

Stereochemically defined library synthesis

Chiral-pool synthetic accessibility

Consistent enantiomeric excess without post-synthetic resolution

• [1] Whitby, L.R., Lee, A.M., et al. (2009). Characterization of Lassa virus cell entry inhibitors: Determination of the active enantiomer by asymmetric synthesis. Bioorganic & Medicinal Chemistry Letters, 19(14), 3771–3774. doi:10.1016/j.bmcl.2009.04.098 View Source